Cas no 1072-70-4 (5-Methyl-1,3-oxazolidin-2-one)

• Product Name: 5-Methyl-1,3-oxazolidin-2-one
• CAS No: 1072-70-4
• MF: C₄H₇NO₂
• MW: 101.103881120682
• MDL: MFCD00068871
• CID: 204270
• PubChem ID: 136837
• Update Time: 2025-05-24

5-Methyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone,5-methyl-
• 5-methyl-1,3-oxazolidin-2-one
• 5-Methyloxazolidin-2-one
• 2-Oxazolanone,5-methyl
• 2-Oxazolidinone,5-methyl
• 5-(R)-methyl-oxazolidin-2-one
• 5-METHYL-2-OXAZOLIDINONE
• 5-methyl-2-oxo-1,3-oxazolidine
• 5-methyl-oxazolidin-2-one
• 5-methyloxazolidine-2-one
• NSC 37750
• CS-0308136
• NSC-169461
• SCHEMBL1063161
• NSC169461
• 1072-70-4
• NSC 169461
• MFCD00068871
• DTXSID401030688
• NSC-37750
• A921485
• Z1198149952
• NSC37750
• AKOS006271551
• 2-Oxazolidinone, 5-methyl-
• FT-0759521
• SB46790
• SY345860
• NS-01000
• EN300-109031
• MFCD19217576
• AMY3772
• 2-Oxazolanone, 5-methyl-
• HBRXQSHUXIJOKV-UHFFFAOYSA-N
• DB-083528
• SY259553
• ALBB-022254
• (5S)-5-methyloxazolidin-2-one
• MFCD19223514
• .(S)-5-methyl-oxazolidin-2-one
• 5-Methyl-1,3-oxazolidin-2-one

• MDL： MFCD00068871
• Inchi： 1S/C4H7NO2/c1-3-2-5-4(6)7-3/h3H,2H2,1H3,(H,5,6)
• InChI Key： HBRXQSHUXIJOKV-UHFFFAOYSA-N
• SMILES： O1C(NCC1C)=O

Computed Properties

• Exact Mass: 101.04800
• Monoisotopic Mass: 101.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 91.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.095
• Boiling Point: 302.6°Cat760mmHg
• Flash Point: 136.8°C
• Refractive Index: 1.425
• PSA: 38.33000
• LogP: 0.44350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones

Additional information on 5-Methyl-1,3-oxazolidin-2-one

Research Brief on 5-Methyl-1,3-oxazolidin-2-one (CAS: 1072-70-4): Recent Advances and Applications

5-Methyl-1,3-oxazolidin-2-one (CAS: 1072-70-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a building block in organic synthesis and drug development. Recent studies have explored its potential in the synthesis of bioactive molecules, including antimicrobial agents, enzyme inhibitors, and prodrugs. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, synthetic routes, and emerging applications in biomedicine.

One of the key advancements in the study of 5-Methyl-1,3-oxazolidin-2-one is its role as a chiral auxiliary in asymmetric synthesis. Researchers have demonstrated its utility in the stereoselective construction of complex molecules, particularly in the synthesis of β-lactam antibiotics and other pharmacologically active compounds. A 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this oxazolidinone derivative to enhance the enantioselectivity of catalytic reactions, leading to higher yields of optically pure intermediates for drug candidates.

In addition to its synthetic applications, 5-Methyl-1,3-oxazolidin-2-one has been investigated for its biological activity. Recent in vitro studies have shown that derivatives of this compound exhibit moderate inhibitory effects against bacterial enzymes such as MurA, which is involved in peptidoglycan biosynthesis. These findings suggest potential avenues for the development of novel antibacterial agents, particularly in the context of rising antibiotic resistance. Furthermore, computational docking studies have identified structural modifications that could enhance the binding affinity of these derivatives to target proteins.

The pharmacokinetic properties of 5-Methyl-1,3-oxazolidin-2-one derivatives have also been a focus of recent research. A 2024 preclinical study evaluated the metabolic stability and bioavailability of several analogs, revealing that specific substitutions on the oxazolidinone ring can significantly improve oral absorption and half-life. These insights are critical for optimizing the drug-like properties of potential therapeutics derived from this scaffold.

From an industrial perspective, advancements in the scalable synthesis of 5-Methyl-1,3-oxazolidin-2-one have been reported. Green chemistry approaches, including catalytic hydrogenation and solvent-free reactions, have been employed to reduce environmental impact while maintaining high purity and yield. These innovations align with the growing demand for sustainable manufacturing processes in the pharmaceutical industry.

In conclusion, 5-Methyl-1,3-oxazolidin-2-one (CAS: 1072-70-4) continues to be a valuable scaffold in chemical biology and drug discovery. Its dual role as a synthetic intermediate and a bioactive moiety underscores its importance in addressing current challenges in medicinal chemistry. Future research directions may include the exploration of its applications in targeted drug delivery systems and the development of next-generation antimicrobials. The compound's versatility and the recent methodological breakthroughs position it as a promising candidate for further investigation in the pharmaceutical sciences.